Cas no 1172056-03-9 (2-4-(piperidine-1-carbonyl)-1,3-thiazol-2-yl-1H-indole)

• Product Name: 2-4-(piperidine-1-carbonyl)-1,3-thiazol-2-yl-1H-indole
• CAS No: 1172056-03-9
• MF: C₁₇H₁₇N₃OS
• MW: 311.40138220787
• CID: 6072473
• PubChem ID: 136218411
• Update Time: 2025-05-20

2-4-(piperidine-1-carbonyl)-1,3-thiazol-2-yl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-4-(piperidine-1-carbonyl)-1,3-thiazol-2-yl-1H-indole
• ICPMYUDPIJNGRE-UHFFFAOYSA-N
• (2-(1H-indol-2-yl)thiazol-4-yl)(piperidin-1-yl)methanone
• [2-(1H-indol-2-yl)-1,3-thiazol-4-yl]-piperidin-1-ylmethanone
• 2-[4-(piperidine-1-carbonyl)-1,3-thiazol-2-yl]-1H-indole
• F5655-0023
• 1172056-03-9
• AKOS024516595

• Inchi： 1S/C17H17N3OS/c21-17(20-8-4-1-5-9-20)15-11-22-16(19-15)14-10-12-6-2-3-7-13(12)18-14/h2-3,6-7,10-11,19H,1,4-5,8-9H2/b16-14+
• InChI Key： DLNXDSCLQXDSEK-JQIJEIRASA-N
• SMILES： C(C1=CS/C(=C2\C=C3C(=N\2)C=CC=C3)/N1)(N1CCCCC1)=O

Computed Properties

• Exact Mass: 311.10923335g/mol
• Monoisotopic Mass: 311.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 77.2Ų

Additional information on 2-4-(piperidine-1-carbonyl)-1,3-thiazol-2-yl-1H-indole

Introduction to 2-4-(piperidine-1-carbonyl)-1,3-thiazol-2-yl-1H-indole (CAS No. 1172056-03-9)

2-4-(piperidine-1-carbonyl)-1,3-thiazol-2-yl-1H-indole, identified by the Chemical Abstracts Service Number (CAS No.) 1172056-03-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of fused rings, specifically combining a thiazole ring with an indole moiety, both of which are well-documented for their biological activity. The introduction of a piperidine-1-carbonyl group further enhances its structural complexity and potential pharmacological properties.

The structural framework of 2-4-(piperidine-1-carbonyl)-1,3-thiazol-2-yl-1H-indole positions it as a promising candidate for further exploration in drug discovery. The thiazole ring is known for its role in various bioactive compounds, often contributing to antimicrobial, anti-inflammatory, and antifungal activities. In contrast, the indole scaffold is extensively studied for its involvement in neurotransmitter systems and its potential as an anticancer agent. The combination of these two heterocycles with the piperidine-1-carbonyl substituent creates a molecule with a rich chemical space for interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with biological receptors. The piperidine-1-carbonyl moiety, in particular, has been shown to enhance binding stability due to its ability to form multiple hydrogen bonds with polar residues in protein targets. This feature makes 2-4-(piperidine-1-carbonyl)-1,3-thiazol-2-yl-1H-indole an attractive scaffold for designing novel therapeutic agents.

In the context of drug development, the synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the piperidine-1-carbonyl group necessitates careful consideration of protecting group strategies and reaction sequences to avoid unwanted side products. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, have made it possible to construct complex heterocyclic frameworks more efficiently.

The biological activity of 2-4-(piperidine-1-carbonyl)-1,3-thiazol-2-yl-1H-indole has been preliminarily investigated in several in vitro assays. Studies have shown that this compound exhibits inhibitory effects on certain enzymes and receptors implicated in various diseases. For instance, preliminary data suggest that it may interact with targets involved in neurodegenerative disorders, making it a potential lead compound for further development into treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, the compound's interaction with biological pathways relevant to cancer has been explored. The combined presence of thiazole and indole moieties is associated with anti-proliferative effects in several cancer cell lines. Research is ongoing to elucidate the exact mechanisms through which 2-4-(piperidine-1-carbonyl)-1,3-thiazol-2-yl-1H-indole exerts its effects on cancer cells, including modulation of signaling pathways and induction of apoptosis.

The pharmacokinetic properties of this compound are also under investigation to assess its potential as a drug candidate. Factors such as solubility, stability, and metabolic degradation pathways are critical determinants of its suitability for therapeutic use. Computational models are being employed to predict these properties before experimental validation is conducted.

In conclusion,2-4-(piperidine-1-carbonyl)-1,3-thiazol-2-ylyl-H-indole (CAS No. 1172056- 039) represents a structurally intriguing molecule with significant potential in pharmaceutical applications. Its unique combination of heterocyclic scaffolds and functional groups positions it as a valuable scaffold for further medicinal chemistry exploration. As research continues to uncover new biological activities and synthetic strategies, this compound holds promise as a precursor for novel therapeutic agents targeting various diseases.